4-methanesulfonyl-3-(morpholin-4-yl)-1H-pyrazol-5-amine
Overview
Description
“4-methanesulfonyl-3-(morpholin-4-yl)-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C11H16N2O3S . It has a molecular weight of 256.33 . The compound is also known by other names such as “4-(methylsulfonyl)-3-(4-morpholinyl)aniline” and "4-methylsulfonyl-3-morpholin-4-ylaniline" .
Molecular Structure Analysis
The InChI code for this compound is “1S/C11H16N2O3S/c1-17(14,15)11-3-2-9(12)8-10(11)13-4-6-16-7-5-13/h2-3,8H,4-7,12H2,1H3” and the InChI key is "QBRJRTMDHUKPIL-UHFFFAOYSA-N" . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a complex structure with a topological polar surface area of 81Ų . It has a rotatable bond count of 2 . The compound is canonicalized and has a covalently-bonded unit count of 1 . It has a hydrogen bond acceptor count of 5 and a hydrogen bond donor count of 1 .Scientific Research Applications
Syntheses and Crystal Structures : The chemical 4-methanesulfonyl-3-(morpholin-4-yl)-1H-pyrazol-5-amine and its derivatives have been used in the synthesis of various compounds. One study focused on the synthesis of unsymmetrical 1,2,4,5-tetrazine derivatives from 3,6-bis(3,5-dimethyl-1H-pyrazol-1-yl)-1,2,4,5-tetrazine and corresponding aliphatic amines, confirming their structures via single-crystal X-ray diffraction methods. The crystal structures of these compounds were detailed, with compound 3 stabilized by intermolecular O–H–N, N–H–O hydrogen bonds and π–π interactions, while compound 4 was stabilized by π–π interactions (Xu et al., 2012).
Reactions with Nitrogen Bases : Compounds containing the 1H-pyrazol-5-amine structure, similar to this compound, have been studied for their reactivity with different nitrogen bases. In research, substituted 5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carbonitrile reacted differently with secondary amines or morpholine, leading to nucleophilic replacement of the pyrazolyl substituent at C5. Reactions with primary amines or hydrazine hydrate led to different products, showcasing the diverse reactivity of these compounds (Shablykin et al., 2008).
Base-Catalyzed Exchange and Synthesis : The synthesis and base-catalyzed exchange of deuterated derivatives of compounds structurally similar to this compound have been investigated. For instance, the preparation of deuterated PF-2413873, which shares structural features with the subject compound, involved base-catalyzed exchange with careful attention to prevent deuterium loss. The study detailed the challenges in labelling and the sensitivity of base-promoted exchange reactions, providing insights into the synthesis process of such compounds (Rozze & Fray, 2009).
Fluorescent Properties : In the context of synthetic applications, compounds structurally related to this compound have been used in the synthesis of pyrazoles and pyrazolines with notable fluorescent properties. A study involved the interaction of 1,5-diaryl-3-X-pent-4-yn-1-ones with arylhydrazines, leading to products with marked fluorescent abilities and large Stokes shifts, highlighting potential applications in fluorescence-based fields (Odin et al., 2022).
properties
IUPAC Name |
4-methylsulfonyl-3-morpholin-4-yl-1H-pyrazol-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4O3S/c1-16(13,14)6-7(9)10-11-8(6)12-2-4-15-5-3-12/h2-5H2,1H3,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDYHVZSTWRNEOT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(NN=C1N2CCOCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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